2-(2-methoxyethyl)-6-(1,2-oxazinan-2-ylcarbonyl)-1,3-benzoxazole

• IUPAC Name: [2-(2-methoxyethyl)-1,3-benzoxazol-6-yl]-(oxazinan-2-yl)methanone
• InChI: InChI=1S/C15H18N2O4/c1-19-9-6-14-16-12-5-4-11(10-13(12)21-14)15(18)17-7-2-3-8-20-17/h4-5,10H,2-3,6-9H2,1H3
• InChI Key: XXBWDKXRPKNJSS-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NC2=C(O1)C=C(C=C2)C(=O)N3CCCCO3
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

2-(2-methoxyethyl)-6-(1,2-oxazinan-2-ylcarbonyl)-1,3-benzoxazole is a chemical compound that has been extensively researched for its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is also known by its chemical name, MOB-015, and has been shown to exhibit various biological activities that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MOB-015 involves the inhibition of fungal cell wall synthesis by targeting the enzyme beta-1,3-glucan synthase. This enzyme is essential for the synthesis of the fungal cell wall, and inhibition of its activity leads to the disruption of the fungal cell wall, ultimately resulting in the death of the fungus.
Biochemical and Physiological Effects:
MOB-015 has been shown to exhibit low toxicity and high selectivity for fungal cells, making it a promising candidate for the development of new antifungal agents. In addition, MOB-015 has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and rapid absorption.

Advantages and Limitations for Lab Experiments

One of the main advantages of MOB-015 is its high selectivity for fungal cells, which makes it a promising candidate for the development of new antifungal agents. However, one of the limitations of MOB-015 is its complex synthesis process, which can make it difficult to produce in large quantities for use in lab experiments.

Future Directions

There are several future directions for research on MOB-015, including the development of new antifungal agents based on its structure, the investigation of its potential applications in other fields such as pharmacology and biochemistry, and the optimization of its synthesis process to make it more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of MOB-015 and its potential side effects.

Synthesis Methods

The synthesis of MOB-015 involves several steps, including the reaction of 2-aminobenzoic acid with ethyl chloroformate to form the intermediate compound, which is then reacted with 2-methoxy ethanol and 2-aminoethanol to form the final product. The synthesis of MOB-015 is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

MOB-015 has been the subject of numerous scientific studies due to its potential applications in various fields. In medicine, MOB-015 has been shown to exhibit antifungal activity against various strains of fungi, including those that are resistant to conventional antifungal drugs. This makes MOB-015 a promising candidate for the development of new antifungal agents.